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Compound of Interest

Compound Name: 2-Methylbutyl isovalerate

Cat. No.: B1581877

Essential Safety and Handling Guide for 2-
Methylbutyl Isovalerate

This guide provides immediate safety, operational, and disposal protocols for the handling of 2-
Methylbutyl isovalerate in a laboratory setting. Adherence to these procedures is crucial for
ensuring the safety of researchers and the integrity of drug development processes.

Chemical Properties and Hazards

2-Methylbutyl isovalerate is a colorless liquid with a fruity, herbaceous odor.[1] While it is
utilized in flavors and fragrances, it is also a combustible liquid and can cause skin and eye
irritation.[2] Understanding its physical and chemical properties is the first step in safe handling.
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Property Value

Molecular Formula C10H2002

Molecular Weight 172.26 g/mol [3]

Boiling Point 191-195 °C[4]

Flash Point 62 °C (143.6 °F) - closed cup[4]

Density 0.858 g/mL at 25 °C

Solubility Insoluble in water; soluble in alcohol and oils.[1]
Storage Class Combustible liquids[4]

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling 2-Methylbutyl
isovalerate to minimize exposure and ensure personal safety.

o Eye Protection: Wear chemical safety goggles or a face shield.[2]
e Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber) are required.[2]

o Respiratory Protection: For operations that may generate vapors or aerosols, a NIOSH-
approved respirator with an organic vapor cartridge or a dust mask type N95 (US) is
recommended.[4]

» Skin and Body Protection: A laboratory coat or coveralls should be worn. In case of a
significant spill risk, chemical-resistant aprons and boots are advised.

Operational Plan: Step-by-Step Handling Procedure

This workflow outlines the essential steps for safely handling 2-Methylbutyl isovalerate from
receipt to disposal.
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Figure 1. Standard workflow for handling 2-Methylbutyl isovalerate.
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1. Preparation:

¢ Review the Safety Data Sheet (SDS): Before handling, thoroughly read the SDS for 2-
Methylbutyl isovalerate to be aware of all potential hazards.

o Don Appropriate PPE: Equip yourself with the mandatory personal protective equipment as
outlined above.

o Prepare Workspace: Ensure the work area is clean, and a chemical spill kit is readily
accessible. Work should be conducted in a well-ventilated area, preferably within a chemical
fume hood.

2. Handling:

» Dispensing: When transferring the chemical, do so carefully to avoid splashing. Use
appropriate tools such as a pipette or a graduated cylinder.

» Experimental Use: During experimentation, keep containers closed when not in use to
minimize vapor release. Avoid contact with skin and eyes.

o Storage: Store 2-Methylbutyl isovalerate in a tightly closed container in a cool, dry, and
well-ventilated area away from heat and sources of ignition.[4]

Spill Response Plan

In the event of a spill, immediate and appropriate action is necessary to prevent further
contamination and ensure safety.
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Figure 2. Logical flow for responding to a 2-Methylbutyl isovalerate spill.

1. Immediate Actions:

o Alert all personnel in the immediate vicinity and evacuate the area if the spill is large or in a

poorly ventilated space.
« If the chemical comes into contact with skin or eyes, flush the affected area with copious

amounts of water for at least 15 minutes and seek medical attention.
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2. Spill Cleanup:
e For minor spills:

e Ensure proper PPE is worn, including respiratory protection if vapors are present.

o Contain the spill using a non-combustible absorbent material such as sand, earth, or
vermiculite.[5]

o Carefully scoop the absorbed material into a labeled, sealable container for hazardous
waste.

o Clean the spill area with soap and water.[6]

o For major spills:

o Evacuate the area immediately.
» Contact your institution's emergency response team or local fire department.

Disposal Plan

Proper disposal of 2-Methylbutyl isovalerate and contaminated materials is critical to prevent

environmental contamination and comply with regulations.
» Waste Collection:

o Collect all waste containing 2-Methylbutyl isovalerate, including contaminated
absorbents and disposable PPE, in a designated and clearly labeled hazardous waste
container.[7]

o The container must be made of a compatible material and kept closed except when
adding waste.[7]

o Disposal Procedure:
o Do not dispose of 2-Methylbutyl isovalerate down the drain or in the regular trash.

o All chemical waste must be disposed of through your institution's Environmental Health
and Safety (EHS) office or a licensed hazardous waste disposal company.[7]

o Follow all local, state, and federal regulations for the disposal of hazardous chemical
waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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